Cas no 769888-03-1 (1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-, methyl ester)

1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-, methyl ester structure
769888-03-1 structure
Product Name:1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-, methyl ester
CAS No:769888-03-1
MF:C7H11N3O2
MW:169.181141138077
CID:551234
PubChem ID:15236430
Update Time:2025-04-19

1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-5-carboxylicacid, 4-(2-aminoethyl)-, methyl ester
    • 1H-Imidazole-4-carboxylicacid, 5-(2-aminoethyl)-, methyl ester (9CI)
    • methyl 5-(2-aminoethyl)-1H-imidazole-4-carboxylate
    • 769888-03-1
    • Methyl 4-(2-aminoethyl)-1H-imidazole-5-carboxylate
    • DTXSID60570355
    • Inchi: 1S/C7H11N3O2/c1-12-7(11)6-5(2-3-8)9-4-10-6/h4H,2-3,8H2,1H3,(H,9,10)
    • InChI Key: NHDCTBFZZTYGQL-UHFFFAOYSA-N
    • SMILES: O(C)C(C1=C(CCN)NC=N1)=O

Computed Properties

  • Exact Mass: 169.085126602g/mol
  • Monoisotopic Mass: 169.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 81Ų
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